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Compound of Interest

Compound Name: N-Carbobenzoxy-L-glutamic acid

Cat. No.: B554400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed safety and handling procedures, experimental

protocols, and key data for N-Carbobenzoxy-L-glutamic acid (also known as Z-L-glutamic

acid or Cbz-L-glutamic acid), a critical reagent in peptide synthesis and drug development.

Section 1: Safety and Handling
N-Carbobenzoxy-L-glutamic acid requires careful handling to ensure laboratory safety. The

following procedures are based on standard safety data sheets.

1.1 Hazard Identification and Precautionary Measures

N-Carbobenzoxy-L-glutamic acid is classified as harmful if swallowed, causes skin irritation,

causes serious eye irritation, and may cause respiratory irritation.[1]

Precautionary Statements:

Prevention:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]
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Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Response:

If on skin: Wash with plenty of soap and water.[1]

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for

breathing.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

If swallowed: Rinse mouth.[1]

Take off contaminated clothing and wash it before reuse.[1]

1.2 First Aid Measures

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Flush eyes with water as a precaution.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

1.3 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Carbon oxides and Nitrogen oxides (NOx) may be produced during

combustion.

Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

1.4 Accidental Release Measures
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Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.

Environmental Precautions: Prevent product from entering drains.

Containment and Cleaning: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Section 2: Physicochemical Data and Storage
The following table summarizes key quantitative data for N-Carbobenzoxy-L-glutamic acid.

Property Value

Molecular Formula C₁₃H₁₅NO₆

Molecular Weight 281.26 g/mol

Appearance White to off-white solid/powder

Melting Point 115-117 °C

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month

Solubility
DMSO: 100 mg/mL (355.54 mM; requires

ultrasonic)

Section 3: Experimental Protocols
N-Carbobenzoxy-L-glutamic acid is a foundational building block in peptide synthesis, where

the carbobenzoxy (Cbz or Z) group serves as a temporary protecting group for the amine

functionality.

3.1 General Workflow for Peptide Synthesis

The following diagram illustrates the general workflow for incorporating an N-Carbobenzoxy-L-
glutamic acid residue into a peptide chain, followed by deprotection to allow for further chain

elongation.
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General Workflow for N-Cbz-L-glutamic acid in Peptide Synthesis

Start with resin-bound amino acid or peptide

N-terminal deprotection of resin-bound peptide

Wash resin

Couple N-Cbz-L-glutamic acid with coupling reagents (e.g., DCC/HOBt or HATU)

Wash resin

Cap unreacted amino groups (optional)

Wash resin

Cbz group deprotection (e.g., Hydrogenolysis)

Wash resin

Proceed to next coupling cycle or cleavage

Click to download full resolution via product page

Workflow for incorporating N-Cbz-L-glutamic acid.
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3.2 Protocol for Solution-Phase Peptide Coupling

This protocol describes the coupling of N-Carbobenzoxy-L-glutamic acid to an amino acid

ester in solution.

Materials:

N-Carbobenzoxy-L-glutamic acid

Amino acid ester hydrochloride (e.g., Glycine methyl ester hydrochloride)

Dicyclohexylcarbodiimide (DCC)

1-Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM), anhydrous

Ethyl acetate

Saturated sodium bicarbonate solution

1M Hydrochloric acid

Brine

Anhydrous sodium sulfate

Magnetic stirrer and stir bar

Round bottom flask

Separatory funnel

Procedure:

Dissolve N-Carbobenzoxy-L-glutamic acid (1 equivalent) and HOBt (1.1 equivalents) in

anhydrous DCM in a round bottom flask.
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Cool the solution to 0°C in an ice bath.

Add DCC (1.1 equivalents) to the solution and stir for 15 minutes. A white precipitate of

dicyclohexylurea (DCU) will form.

In a separate flask, dissolve the amino acid ester hydrochloride (1.1 equivalents) in DCM

and add DIPEA (1.2 equivalents).

Add the amino acid ester solution to the activated N-Carbobenzoxy-L-glutamic acid
solution at 0°C.

Allow the reaction to warm to room temperature and stir overnight.

Filter the reaction mixture to remove the DCU precipitate.

Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude protected dipeptide.

Purify the crude product by column chromatography or recrystallization.

3.3 Protocol for Cbz Group Deprotection (Hydrogenolysis)

This protocol outlines the removal of the Cbz protecting group to liberate the free amine for

subsequent reactions.

Materials:

Cbz-protected peptide

Palladium on carbon (10% Pd/C)

Methanol or Ethanol

Hydrogen gas supply (balloon or hydrogenation apparatus)
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Round bottom flask

Magnetic stirrer and stir bar

Celite™

Procedure:

Dissolve the Cbz-protected peptide in methanol or ethanol in a round bottom flask.

Carefully add 10% Pd/C (typically 10-20% by weight of the peptide).

Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon is often

sufficient for small-scale reactions) at room temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Upon completion, carefully filter the reaction mixture through a pad of Celite™ to remove the

Pd/C catalyst. Caution: The catalyst can be pyrophoric; do not allow the filter cake to dry

completely.

Rinse the filter cake with the reaction solvent.

Combine the filtrates and remove the solvent under reduced pressure to yield the

deprotected peptide.

Section 4: Applications in Drug Development
N-Carbobenzoxy-L-glutamic acid and its derivatives are crucial intermediates in the

synthesis of various pharmaceuticals. A notable application is in the development of

Angiotensin-Converting Enzyme (ACE) inhibitors, which are used to treat hypertension and

heart failure. The glutamic acid backbone provides a key structural motif for binding to the

active site of the enzyme.
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The general synthetic approach involves using N-Carbobenzoxy-L-glutamic acid as a chiral

starting material to build more complex molecules that mimic the natural substrates of ACE.

The following diagram illustrates the logical relationship of N-Carbobenzoxy-L-glutamic acid
as a precursor in the synthesis of a therapeutic agent.

Role of N-Cbz-L-glutamic acid in Drug Synthesis

N-Cbz-L-glutamic acid
(Protected Chiral Building Block)

Multi-step Chemical Synthesis
(e.g., peptide coupling, functional group modification)

Advanced Pharmaceutical Intermediate

Active Pharmaceutical Ingredient (API)
(e.g., ACE Inhibitor)

Drug Formulation

Click to download full resolution via product page

N-Cbz-L-glutamic acid as a drug precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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